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Compound of Interest

Compound Name: Cyanine5 phosphoramidite

Cat. No.: B15497092

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the spectral properties of Cyanine5 (Cy5), a
widely used fluorescent dye in biological research and drug development. It details the
guantitative spectral data, experimental protocols for its characterization, and the fundamental
principles governing its fluorescence.

Core Spectral Properties of Cyanine5

Cyanine5 is a far-red fluorescent dye known for its brightness and photostability, making it a
popular choice for a variety of applications including fluorescence microscopy, flow cytometry,
and FRET-based assays.[1] Its spectral characteristics are summarized below. It is important to
note that these values can be influenced by the dye's local environment, including the solvent
and conjugation to biomolecules.[2][3]
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Property Value Solvent/Conditions  Source(s)
Excitation Maximum Various aqueous
~649 - 651 nm [2]
(Aex) buffers
Emission Maximum Various aqueous
~666 - 670 nm [2]
(Aem) buffers

Molar Extinction

. ~250,000 cm~*M~1 Aqueous buffer [4]
Coefficient ()
Quantum Yield (®) ~0.2-0.3 Aqueous buffer [51[6]
) Calculated from Aex
Stokes Shift ~17 - 19 nm N/A
and Aem

Understanding the Fluorescence of Cyanine5: The
Jablonski Diagram

The process of fluorescence, from the absorption of light to the emission of a photon, can be
visualized using a Jablonski diagram. This diagram illustrates the electronic and vibrational
states of a molecule and the transitions between them.
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Jablonski Diagram for Cyanine5 Fluorescence
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Prepare Dilute Cy5 Solution
( (Abs < 0.1) ) (Prepare Solvent Blank)

Set Up Spectrophotometer
( (Warm-up, Slit Widths) Measure Blank Spectrum

Measure Emission Spectrum
(Fixed Excitation A)

:

Measure Excitation Spectrum
(Fixed Emission A)

Data Analysis
(Peak Identification)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Excitation and
Emission Spectra of Cyanine5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15497092#excitation-and-emission-spectra-of-
cyanineb]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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